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Compound of Interest

N-Stearoyl-DL -
Compound Name:
dihydrolactocerebroside

Cat. No. B091782

An objective guide for researchers, scientists, and drug development professionals detailing
the structural and functional distinctions between N-Stearoyl-DL-dihydrolactocerebroside
and the well-studied lactosylceramide.

Executive Summary

This guide provides a comparative overview of N-Stearoyl-DL-dihydrolactocerebroside and
lactosylceramide. While lactosylceramide is a well-characterized glycosphingolipid with
established roles in cellular signaling, inflammation, and oxidative stress, there is a significant
lack of published experimental data specifically characterizing the biological activity and
physicochemical properties of N-Stearoyl-DL-dihydrolactocerebroside. Consequently, a
direct comparison based on experimental performance is not currently feasible.

This document will focus on a detailed comparison of their chemical structures and extrapolate
the potential functional implications of these differences based on the broader understanding of
sphingolipid biology. The information presented for lactosylceramide is supported by extensive

research, while the properties of N-Stearoyl-DL-dihydrolactocerebroside are largely inferred
from its structure and the known behavior of related dihydro-sphingolipids.

Structural and Physicochemical Properties
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The primary structural difference between lactosylceramide and N-Stearoyl-DL-

dihydrolactocerebroside lies in the saturation of the sphingoid base backbone.

Lactosylceramide contains a sphingosine moiety, which has a characteristic trans double bond

between C4 and C5. In contrast, N-Stearoyl-DL-dihydrolactocerebroside features a

dihydrosphingosine (or sphinganine) backbone, where this double bond is saturated.

Additionally, the specific compound in question is N-acylated with stearic acid and is a racemic

mixture ("DL").

Feature

N-Stearoyl-DL-
dihydrolactocerebroside

Lactosylceramide

Sphingoid Base

Dihydrosphingosine
(Sphinganine)

Sphingosine

Backbone Saturation

Saturated (no C4-C5 double
bond)

Unsaturated (C4-C5 trans
double bond)

Fatty Acyl Chain

Stearic Acid (C18:0)

Variable (e.g., palmitic, stearic,

lignoceric acid)

Glycan Headgroup

Lactose (Galactose-Glucose)

Lactose (Galactose-Glucose)

Stereochemistry

DL-racemic mixture

Typically D-erythro

4682-48-8 (for N-lignoceroyl

CAS Number 15373-20-3 _
species)
Variable, e.g., C48H91NO13
Molecular Formula C48H93NO13 ]
(for stearoyl species)
] Variable, e.g., 890.24 g/mol
Molecular Weight 892.25 g/mol

(for stearoyl species)

This structural variance is expected to influence the physicochemical properties of the

molecules, such as membrane packing, lipid raft association, and interactions with enzymes

and receptors. Saturated lipids generally exhibit higher melting temperatures and can pack

more tightly in membranes compared to their unsaturated counterparts.
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Lactosylceramide Signaling Pathway

External Stimuli
(e.g., oxLDL, TNF-0)

Glucosylceramide
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Synthase (3-1,4-GalT)

produces
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NADPH Oxidase Phospholipase A2
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Reactive Oxygen
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Experimental Workflow for Lactosylceramide Studies

Start: Cell Culture

Treatment with
Lactosylceramide

'

Cell Lysis and ROS Production Assay
Protein Extraction (e.g., DCFDA)
Western Blot Lipidomics Analysis
(e.g., for p-cPLA2) (LC-MS/MS)
y L

Data Analysis and
Interpretation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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